Cas no 475575-45-2 (1-butyl-2,3-dimethylimidazolium bromide)

• Product Name: 1-butyl-2,3-dimethylimidazolium bromide
• CAS No: 475575-45-2
• MF: C₉H₁₇BrN₂
• MW: 233.14900
• MDL: MFCD03427615
• CID: 931113
• Update Time: 2025-05-20

1-butyl-2,3-dimethylimidazolium bromide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2,3-dimethylimidazolium bromide
• 1-butyl-2,3-dimethylimidazol-3-ium,bromide

• MDL： MFCD03427615
• Inchi： InChI=1S/C9H18N2.BrH/c1-4-5-6-11-8-7-10(3)9(11)2;/h7-9H,4-6H2,1-3H3;1H
• InChI Key： UGHBKTSSBSCAMR-UHFFFAOYSA-N
• SMILES： CCCCN1C=CN(C)C1C.Br

Computed Properties

• Exact Mass: 232.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 8.81000
• LogP: -1.57490

1-butyl-2,3-dimethylimidazolium bromide Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-butyl-2,3-dimethylimidazolium bromide

Introduction to 1-butyl-2,3-dimethylimidazolium bromide (CAS No. 475575-45-2) and Its Emerging Applications in Chemical Biology

1-butyl-2,3-dimethylimidazolium bromide, identified by the chemical abstracts service number 475575-45-2, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of imidazolium-based ionic liquids, which are known for their low volatility, high thermal stability, and tunable solvency characteristics. The combination of a butyl group and two methyl substituents in the imidazolium ring imparts specific physicochemical properties that make it a versatile platform for various applications, including catalysis, material science, and biomedical research.

The structure of 1-butyl-2,3-dimethylimidazolium bromide features a symmetric imidazolium core with a bromide counterion. The butyl chain provides hydrophobicity, while the dimethyl groups enhance the lipophilicity of the compound. This balance between hydrophilic and hydrophobic regions makes it an excellent solvent for a wide range of biomolecules, including proteins, nucleic acids, and lipids. Such solvency properties are particularly valuable in drug discovery and biocatalysis, where maintaining the native conformation and activity of biological macromolecules is crucial.

In recent years, 1-butyl-2,3-dimethylimidazolium bromide has been extensively studied for its potential in green chemistry applications. Ionic liquids like this one are considered sustainable alternatives to traditional organic solvents due to their negligible vapor pressure and recyclability. Several studies have demonstrated their efficacy in replacing volatile organic compounds (VOCs) in industrial processes, thereby reducing environmental impact. Moreover, the ability to tailor the imidazolium ring with different substituents allows researchers to fine-tune the properties of these ionic liquids for specific applications.

One of the most compelling aspects of 1-butyl-2,3-dimethylimidazolium bromide is its utility in catalysis. The compound has been shown to act as an effective medium for various catalytic reactions, including polymerization, oxidation, and reduction processes. Its high thermal stability and resistance to decomposition under harsh conditions make it suitable for industrial-scale applications. Additionally, the ability to dissolve both polar and nonpolar substrates enhances its versatility as a reaction medium.

Recent research has also highlighted the role of 1-butyl-2,3-dimethylimidazolium bromide in biomedical applications. The compound has been explored as a potential solvent for peptide and protein crystallization, which is essential for structural biology studies using X-ray crystallography. Its ability to stabilize biomolecules in their native state has led to improved crystal quality and more accurate structural determinations. Furthermore, ionic liquids have been investigated for their antimicrobial properties, with some studies suggesting that certain imidazolium-based ionic liquids can inhibit bacterial growth.

The development of 1-butyl-2,3-dimethylimidazolium bromide as a tool in drug discovery has been particularly promising. The compound has been used as a solvent in high-throughput screening (HTS) assays to evaluate the activity of small molecule libraries against various biological targets. Its ability to solubilize poorly soluble compounds has improved the efficiency of HTS campaigns significantly. Additionally, ionic liquids have been employed in solid-state formulations for drug delivery systems due to their ability to enhance drug solubility and bioavailability.

Another emerging application of 1-butyl-2,3-dimethylimidazolium bromide is in the field of material science, particularly in the synthesis of functional materials such as polymers and coatings. The compound’s ability to act as both a solvent and a reactant has enabled novel synthetic pathways for creating advanced materials with tailored properties. For instance, it has been used in the preparation of conductive polymers and self-healing coatings that exhibit enhanced durability and functionality.

The environmental benefits of using 1-butyl-2,3-dimethylimidazolium bromide cannot be overstated. Unlike traditional organic solvents that often require harsh conditions or generate toxic waste, ionic liquids offer a more sustainable alternative. Their low toxicity profile and biodegradability make them attractive for applications where environmental safety is a priority. Furthermore, research efforts are ongoing to develop ionic liquids that can be recovered and reused multiple times without significant loss of performance.

In conclusion,1-butyl-2,3-dimethylimidazolium bromide (CAS No. 475575-45-2) is a multifunctional compound with broad applicability across various scientific disciplines. Its unique physicochemical properties make it an excellent solvent for biological systems while also serving as a catalyst and reagent in chemical transformations. As research continues to uncover new uses for this compound,1-butyl-2,3-dimethylimidazolium bromide is poised to play an increasingly important role in advancing scientific knowledge and developing innovative technologies.